![molecular formula C12H16N2O2 B269420 3-(butyrylamino)-N-methylbenzamide](/img/structure/B269420.png)
3-(butyrylamino)-N-methylbenzamide
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Overview
Description
3-(Butyrylamino)-N-methylbenzamide, also known as BUM, is a small molecule that has gained attention in recent years due to its potential use in scientific research. BUM is a derivative of N-methylbenzamide and has a butyrylamino group attached to the amide nitrogen. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 3-(butyrylamino)-N-methylbenzamide is not fully understood, but it is believed to act through the inhibition of protein-protein interactions. This compound has been found to bind to the BH3-binding groove of Bcl-xL, preventing its interaction with pro-apoptotic proteins, thereby promoting cell survival. This compound has also been found to inhibit the DNA binding activity of NF-kB, a transcription factor involved in various cellular processes, including inflammation and immune response.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including anti-inflammatory and anti-oxidant properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to reduce oxidative stress in cells. This compound has also been found to induce apoptosis in cancer cells, making it a potential anti-cancer agent.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(butyrylamino)-N-methylbenzamide in lab experiments is its small size, which allows it to penetrate cells and interact with intracellular targets. This compound is also relatively easy to synthesize, making it readily available for research purposes. One limitation of using this compound is its potential toxicity, as it has been found to induce apoptosis in both cancer and non-cancer cells.
Future Directions
There are several future directions for the study of 3-(butyrylamino)-N-methylbenzamide. One area of interest is the development of this compound-based therapeutics for the treatment of cancer and inflammatory diseases. Another area of interest is the study of the interaction of this compound with other proteins, which may lead to the identification of new drug targets. Additionally, the development of new synthetic methods for this compound may improve its availability and reduce its cost, making it more accessible for research purposes.
Conclusion
In conclusion, this compound is a promising compound for scientific research due to its potential use in drug discovery and development. This compound has various biochemical and physiological effects and has been found to bind to several proteins, making it a potential lead compound for the development of new therapeutics. Further study of this compound may lead to the identification of new drug targets and the development of new therapeutics for the treatment of cancer and inflammatory diseases.
Synthesis Methods
3-(butyrylamino)-N-methylbenzamide can be synthesized through a multi-step process starting with N-methylbenzamide. The first step involves the reaction of N-methylbenzamide with butyryl chloride in the presence of a base to form N-methyl-3-(butyrylamino)benzamide. This intermediate is then subjected to a reductive amination reaction with formaldehyde and sodium cyanoborohydride to yield this compound.
Scientific Research Applications
3-(butyrylamino)-N-methylbenzamide has been used in various scientific research applications, including drug discovery and development, and as a tool for studying protein-protein interactions. This compound has been found to bind to various proteins, including the anti-apoptotic protein Bcl-xL, and the transcription factor NF-kB, making it a potential lead compound for the development of new therapeutics.
properties
Molecular Formula |
C12H16N2O2 |
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Molecular Weight |
220.27 g/mol |
IUPAC Name |
3-(butanoylamino)-N-methylbenzamide |
InChI |
InChI=1S/C12H16N2O2/c1-3-5-11(15)14-10-7-4-6-9(8-10)12(16)13-2/h4,6-8H,3,5H2,1-2H3,(H,13,16)(H,14,15) |
InChI Key |
ZMGPAKJUCKRJOK-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC=CC(=C1)C(=O)NC |
Canonical SMILES |
CCCC(=O)NC1=CC=CC(=C1)C(=O)NC |
Origin of Product |
United States |
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